Cas no 58546-34-2 (Cucurbitacin IIa)

Cucurbitacin IIA is a triterpene isolated from snow gall, which can induce cancer cell apoptosis Conclusion: cucurbitacin IIA can reduce the expression of survivin, reduce the level of phosphorylated histone H3, and increase the level of cleaved PARP in cancer cells

Cucurbitacin IIa structure

Product Name:Cucurbitacin IIa

CAS No:58546-34-2

Molecular Formula:C₃₂H₅₀O₈

Molecular Weight:562.7346

MDL:MFCD07781419

CID:377898

PubChem ID:181183

Cucurbitacin IIa Properties

Names and Identifiers

- Cucurbitacin A
- CUCURBITACIN IIA
- 23,24-Dihydrocucurbitacin F-25-O-acetate
- 25-Acetoxy-23,24-dihydrocucurbitacin F
- 25-O-Acetyl-23,24-dihydrocucurbitacin F
- Dihydrocucurbitacin F 25-O-acetate
- Dihydrocucurbitacin Q1
- [(6R)-6-hydroxy-2-methyl-5-oxo-6-[(2S,3S,8S,9R,10R,13R,14S,16R,17R)-2,3,16-trihydroxy-4,4,9,13,14-pentamethyl-11-oxo-1,2,3,7,8,10,12,15,16,17-decahydrocyclopenta[a]phenanthren-17-yl]heptan-2-yl] aceta
- Hemslecin A
- Cucurbitacin IIa
- Curcurbitacin Q1
- X1160
- Curcurbitacin IIa
- C32H50O8
- 19-Norlanost-5-ene-11,22-dione, 25-(acetyloxy)-2,3,16,20-tetrahydroxy-9-methyl-, (2beta,3alpha,9beta,10alpha,16alpha)-
- HemslecinA
- MS-30213
- 1,2,16,20-Tetrahydroxy-9,10,14-trimethyl-11,22-dioxo-4,9-cyclo-9,10-secocholest-5-en-25-yl acetate
- [(6R)-6-hydroxy-2-methyl-5-oxo-6-[(2S,3S,8S,9R,10R,13R,14S,16R,17R)-2,3,16-trihydroxy-4,4,9,13,14-pentamethyl-11-oxo-1,2,3,7,8,10,12,15,16,17-decahydrocyclopenta[a]phenanthren-17-yl]heptan-2-yl] acetate
- 19-Norlanost-5-ene-11,22-dione,25-(acetyloxy)-2,3,16,20-tetrahydroxy-9-methyl-, (2b,3a,9b,10a,16a)-
- s5463
- CUCURBITACINIIA
- (2ss,3a,9ss,10a,16a)-25-(Acetyloxy)-2,3,16,20-tetrahydroxy-9-methyl-19-norlanost-5-ene-11,22-dione
- [(5R)-5-hydroxy-1,1-dimethyl-4-oxo-5-[(2S,3S,8S,9R,10R,13R,14S,16R,17R)-2,3,16-trihydroxy-4,4,9,13,14-pentamethyl-11-oxo-1,2,3,7,8,10,12,15,16,17-decahydrocyclopenta[a]phenanthren-17-yl]hexyl] acetate
- AKOS030573647
- CS-0018309
- Q-100672
- 129357-90-0
- CCG-270062
- AC-34888
- MFCD07781419
- DTXSID10926388
- HY-N1988
- CHEMBL2332392
- 58546-34-2
- Curcurbitacin IIa?
- Cucurbitacin IIa
- DA-62533
- (6R)-6-[(1R,2R,3AS,3BS,7S,8S,9AR,9BR,11AR)-2,7,8-TRIHYDROXY-3A,6,6,9B,11A-PENTAMETHYL-10-OXO-1H,2H,3H,3BH,4H,7H,8H,9H,9AH,11H-CYCLOPENTA[A]PHENANTHREN-1-YL]-6-HYDROXY-2-METHYL-5-OXOHEPTAN-2-YL ACETATE
- +Expand
- MDL： MFCD07781419
- InChIKey： LKYNAQSYQLFTCM-GYXNDICUSA-N
- Inchi： 1S/C32H50O8/c1-17(33)40-27(2,3)13-12-23(36)32(9,39)25-21(35)15-29(6)22-11-10-18-19(14-20(34)26(38)28(18,4)5)31(22,8)24(37)16-30(25,29)7/h10,19-22,25-26,34-35,38-39H,11-16H2,1-9H3/t19-,20+,21-,22+,25+,26-,29+,30-,31+,32+/m1/s1
- SMILES： O([H])[C@]1([H])C([H])([H])[C@@]2(C([H])([H])[H])[C@]3([H])C([H])([H])C([H])=C4C(C([H])([H])[H])(C([H])([H])[H])[C@@]([H])([C@]([H])(C([H])([H])[C@@]4([H])[C@]3(C([H])([H])[H])C(C([H])([H])[C@]2(C([H])([H])[H])[C@@]1([H])[C@@](C(C([H])([H])C([H])([H])C(C([H])([H])[H])(C([H])([H])[H])OC(C([H])([H])[H])=O)=O)(C([H])([H])[H])O[H])=O)O[H])O[H]

Computed Properties

Exact Mass: 562.350569g/mol
Surface Charge: 0
XLogP3: 2.6
Hydrogen Bond Donor Count: 4
Hydrogen Bond Acceptor Count: 8
Rotatable Bond Count: 7
Monoisotopic Mass: 562.350569g/mol
Monoisotopic Mass: 562.350569g/mol
Topological Polar Surface Area: 141Å²
Heavy Atom Count: 40
Complexity: 1120
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 10
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
Molecular Weight: 562.7

Experimental Properties

LogP: 3.51510
PSA: 141.36000
Refractive Index: 1.563
Boiling Point: 679.1±55.0 °C at 760 mmHg
Melting Point: No data available
Flash Point: 209.7±25.0 °C
Color/Form: Powder
Density: 1.22

Cucurbitacin IIa Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P00E9F6-1mg	19-Norlanost-5-ene-11,22-dione,25-(acetyloxy)-2,3,16,20-tetrahydroxy-9-methyl-, (2b,3a,9b,10a,16a)-	58546-34-2	99%	1mg	$90.00
A2B Chem LLC	AG64594-1mg	Hemslecin A	58546-34-2	≥98%	1mg	$61.00	2024-04-19
Aaron	AR00E9NI-10mg	19-Norlanost-5-ene-11,22-dione,25-(acetyloxy)-2,3,16,20-tetrahydroxy-9-methyl-, (2b,3a,9b,10a,16a)-	58546-34-2		10mg	$655.00
abcr	AB493973-100 mg	Curcurbitacin iia; .	58546-34-2		100mg	€848.50	2023-06-15
Chemenu	CM203825-10mg	Hemslecin A	58546-34-2	97%	10mg	$***	2023-05-30
ChemFaces	CFN98171-20mg	Cucurbitacin IIA	58546-34-2	>=98%	20mg	$178
ChemScence	CS-0018309-5mg	Cucurbitacin IIa	58546-34-2	99.27%	5mg	$80.0	2022-04-27
DC Chemicals	DC23035-100 mg	Curcurbitacin IIa	58546-34-2	>98%	100mg	$550.0	2022-02-28
MedChemExpress	HY-N1988-5mg	Cucurbitacin IIa	58546-34-2	98.46%	5mg	￥800	2024-05-24
PhytoLab	82557-50mg	Hemslecin A	58546-34-2	≥ 95.0 %	50mg	€850.4999999999999

Cucurbitacin IIa Suppliers

CHENG DOU NA KE LI Biotechnology Co., Ltd.

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Chengdu Biopurify Phytochemicals Ltd.

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WU HAN TIAN ZHI Biotechnology Co., Ltd.

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(CAS:58546-34-2)

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Cucurbitacin IIa Related Literature

1. Cucurbitacins and cucurbitane glycosides: structures and biological activities

Jian Chao Chen,Ming Hua Chiu,Rui Lin Nie,Geoffrey A. Cordell,Samuel X. Qiu Nat. Prod. Rep. 2005 22 386

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Amadis Chemical Company Limited

(CAS:58546-34-2)Cucurbitacin IIa

Purity:99%/99%/99%/99%

Quantity:25mg/50mg/100mg/500mg

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